Cas no 1340378-73-5 (4-(2-bromo-4-fluorophenyl)butan-1-amine)

• Product Name: 4-(2-bromo-4-fluorophenyl)butan-1-amine
• CAS No: 1340378-73-5
• MF: C₁₀H₁₃BrFN
• MW: 246.119325399399
• CID: 6237455
• PubChem ID: 64504334
• Update Time: 2025-06-08

4-(2-bromo-4-fluorophenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromo-4-fluorophenyl)butan-1-amine
• AKOS013828573
• 1340378-73-5
• EN300-1912682

• Inchi： 1S/C10H13BrFN/c11-10-7-9(12)5-4-8(10)3-1-2-6-13/h4-5,7H,1-3,6,13H2
• InChI Key： ALDODELLLCFVIS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CCCCN)F

Computed Properties

• Exact Mass: 245.02154g/mol
• Monoisotopic Mass: 245.02154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines

Additional information on 4-(2-bromo-4-fluorophenyl)butan-1-amine

Introduction to 4-(2-bromo-4-fluorophenyl)butan-1-amine (CAS No. 1340378-73-5) in Modern Chemical Research

The compound 4-(2-bromo-4-fluorophenyl)butan-1-amine, identified by the CAS number 1340378-73-5, represents a significant molecule in the realm of pharmaceutical and agrochemical research. Its unique structural features, comprising a butan-1-amine side chain attached to a brominated and fluorinated phenyl ring, make it a versatile intermediate for synthesizing various bioactive molecules. This introduction explores the compound's chemical properties, synthetic pathways, and its emerging applications in drug discovery, emphasizing recent advancements in the field.

Chemically, 4-(2-bromo-4-fluorophenyl)butan-1-amine is characterized by its molecular formula C₁₁H₁₃BrFNO. The presence of both bromine and fluorine substituents on the aromatic ring introduces significant electronic and steric effects, which can modulate the reactivity and binding affinity of the molecule. The butan-1-amine moiety provides a nucleophilic site for further functionalization, enabling the construction of more complex structures. These attributes have positioned this compound as a valuable building block in medicinal chemistry.

In recent years, there has been growing interest in developing novel pharmacophores that incorporate both bromine and fluorine atoms due to their ability to enhance metabolic stability and binding interactions with biological targets. The synthesis of 4-(2-bromo-4-fluorophenyl)butan-1-amine typically involves multi-step reactions starting from commercially available precursors. A common approach includes the bromination of 4-fluorobenzyl bromide followed by nucleophilic substitution with butanamidine or its derivatives. Advanced catalytic methods, such as transition metal-catalyzed cross-coupling reactions, have also been employed to improve yield and selectivity.

The compound's potential in drug development has been highlighted in several cutting-edge studies. For instance, researchers have explored its utility in designing kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The brominated phenyl ring serves as a key pharmacophoric element for interacting with ATP-binding pockets in kinases, while the amine group allows for further derivatization to optimize solubility and pharmacokinetic properties. Preliminary computational studies suggest that derivatives of 4-(2-bromo-4-fluorophenyl)butan-1-amine exhibit high binding affinities to target proteins, making them promising candidates for clinical trials.

Another area where this compound has shown promise is in the development of agrochemicals. Fluorinated aromatic compounds are known for their enhanced pesticidal activity due to their ability to disrupt essential biological pathways in pests while maintaining low toxicity to non-target organisms. The synthesis of novel herbicides and fungicides incorporating 4-(2-bromo-4-fluorophenyl)butan-1-amine has led to formulations that offer improved efficacy and environmental safety. Recent field trials have demonstrated significant reductions in weed growth without adverse effects on crops, underscoring the compound's potential as an active ingredient.

The role of 4-(2-bromo-4-fluorophenyl)butan-1-amine in material science is also gaining attention. Its unique structural features make it suitable for designing organic semiconductors and liquid crystals. The halogenated aromatic ring contributes to electron delocalization, which is essential for charge transport in electronic devices. Researchers have successfully incorporated this compound into polymer matrices to enhance conductivity and thermal stability. These developments highlight its versatility beyond pharmaceuticals and agrochemicals.

Future directions in the study of 4-(2-bromo-4-fluorophenyl)butan-1-amine include exploring its role in photodynamic therapy (PDT). The presence of both bromine and fluorine allows for photoactivatable systems that can generate reactive oxygen species upon irradiation, leading to targeted cell destruction. Preliminary experiments have shown that certain derivatives exhibit strong PDT activity against cancer cell lines while sparing healthy tissues. This opens up new avenues for treating malignancies with minimal side effects.

In conclusion, 4-(2-bromo-4-fluorophenyl)butan-1-amine (CAS No. 1340378-73-5) is a multifaceted compound with significant applications across multiple domains of chemical research. Its unique structural features enable its use as an intermediate in drug discovery, agrochemical development, material science, and emerging therapeutic modalities such as photodynamic therapy. As synthetic methodologies continue to advance, the potential applications of this compound are expected to expand further, reinforcing its importance in modern chemical research.